Cas no 1919590-56-9 (tert-butyl 3-{(2-methylphenyl)methylamino}propanoate)

• Product Name: tert-butyl 3-{(2-methylphenyl)methylamino}propanoate
• CAS No: 1919590-56-9
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• MDL: MFCD34551179
• CID: 5613360
• PubChem ID: 103700004
• Update Time: 2025-05-20

tert-butyl 3-{(2-methylphenyl)methylamino}propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-33036692
• 1919590-56-9
• tert-butyl 3-{[(2-methylphenyl)methyl]amino}propanoate
• tert-Butyl 3-((2-methylbenzyl)amino)propanoate
• tert-butyl 3-{(2-methylphenyl)methylamino}propanoate

• MDL： MFCD34551179
• Inchi： 1S/C15H23NO2/c1-12-7-5-6-8-13(12)11-16-10-9-14(17)18-15(2,3)4/h5-8,16H,9-11H2,1-4H3
• InChI Key： OICZPCKAHPPNHU-UHFFFAOYSA-N
• SMILES： O(C(CCNCC1C=CC=CC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 249.172878976g/mol
• Monoisotopic Mass: 249.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl 3-{(2-methylphenyl)methylamino}propanoate

Introduction to tert-butyl 3-{(2-methylphenyl)methylamino}propanoate (CAS No. 1919590-56-9)

tert-butyl 3-{(2-methylphenyl)methylamino}propanoate (CAS No. 1919590-56-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The compound's structure consists of a tert-butyl ester group, an amino group, and a substituted phenyl ring, which collectively contribute to its chemical and biological properties.

The chemical structure of tert-butyl 3-{(2-methylphenyl)methylamino}propanoate can be represented as follows: C₁₄H₂₃NO₃. The tert-butyl ester group provides stability and solubility characteristics, while the amino group and substituted phenyl ring offer opportunities for interaction with biological targets. These structural elements make the compound a promising candidate for various pharmacological studies.

In recent years, research on tert-butyl 3-{(2-methylphenyl)methylamino}propanoate has focused on its potential as a lead compound for drug discovery. Studies have shown that this compound exhibits significant activity in modulating specific biological pathways, particularly those involved in neurodegenerative diseases and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry (2022) demonstrated that tert-butyl 3-{(2-methylphenyl)methylamino}propanoate effectively inhibits the activity of certain enzymes implicated in neurodegenerative processes, such as Alzheimer's disease.

The pharmacological profile of tert-butyl 3-{(2-methylphenyl)methylamino}propanoate has also been explored in preclinical models. In vitro assays have revealed that the compound possesses potent anti-inflammatory properties, as evidenced by its ability to reduce the production of pro-inflammatory cytokines in cell cultures. Additionally, in vivo studies using animal models have shown that tert-butyl 3-{(2-methylphenyl)methylamino}propanoate can ameliorate symptoms associated with inflammatory disorders, such as rheumatoid arthritis.

The mechanism of action of tert-butyl 3-{(2-methylphenyl)methylamino}propanoate is not yet fully understood, but preliminary findings suggest that it may act through multiple pathways. One hypothesis is that the compound interacts with specific receptors or enzymes involved in inflammation and neurodegeneration. For example, it has been proposed that tert-butyl 3-{(2-methylphenyl)methylamino}propanoate may modulate the activity of nuclear factor-kappa B (NF-κB), a key transcription factor implicated in inflammatory responses.

The safety profile of tert-butyl 3-{(2-methylphenyl)methylamino}propanoate is another critical aspect of its evaluation as a potential therapeutic agent. Preclinical toxicology studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. These findings support further investigation into the safety and efficacy of tert-butyl 3-{(2-methylphenyl)methylamino}propanoate in clinical settings.

In conclusion, tert-butyl 3-{(2-methylphenyl)methylamino}propanoate (CAS No. 1919590-56-9) represents a promising compound with potential applications in the treatment of neurodegenerative diseases and inflammatory conditions. Ongoing research continues to elucidate its mechanisms of action and optimize its pharmacological properties for therapeutic use. As more data becomes available, this compound may pave the way for the development of novel drugs that address unmet medical needs.